Cas no 1806636-66-7 (3-Bromo-1-(5-(chloromethyl)-2-nitrophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(5-(chloromethyl)-2-nitrophenyl)propan-1-one
• CAS No: 1806636-66-7
• MF: C₁₀H₉BrClNO₃
• MW: 306.540361166
• CID: 4975967
• Update Time: 2025-05-22

3-Bromo-1-(5-(chloromethyl)-2-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(5-(chloromethyl)-2-nitrophenyl)propan-1-one

• Inchi： 1S/C10H9BrClNO3/c11-4-3-10(14)8-5-7(6-12)1-2-9(8)13(15)16/h1-2,5H,3-4,6H2
• InChI Key： GUMQHOOZCJXVJU-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(CCl)C=CC=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 2.5
• Topological Polar Surface Area: 62.9

Additional information on 3-Bromo-1-(5-(chloromethyl)-2-nitrophenyl)propan-1-one

3-Bromo-1-(5-(chloromethyl)-2-nitrophenyl)propan-1-one

3-Bromo-1-(5-(chloromethyl)-2-nitrophenyl)propan-1-one, also known by its CAS number 1806636-66-7, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and material science. This compound is characterized by its bromine atom at the third position of the propanone chain, which is attached to a phenyl ring substituted with a nitro group and a chloromethyl group. The combination of these functional groups makes this compound highly versatile and potentially useful in numerous applications.

The phenyl ring in 3-Bromo-1-(5-(chloromethyl)-2-nitrophenyl)propan-1-one is substituted with a nitro group at the 2-position and a chloromethyl group at the 5-position. These substituents significantly influence the electronic properties of the molecule, making it highly reactive under certain conditions. The nitro group, being an electron-withdrawing substituent, enhances the electrophilic nature of the aromatic ring, while the chloromethyl group introduces additional reactivity due to its ability to undergo nucleophilic substitution reactions. The bromine atom at the third position of the propanone chain further adds to the compound's reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 3-Bromo-1-(5-(chloromethyl)-2-nitrophenyl)propan-1-one in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules with potential therapeutic applications. For instance, its ability to undergo various substitution and addition reactions has been leveraged to synthesize compounds with anti-inflammatory, antifungal, and anticancer properties. These findings underscore the importance of this compound in advancing medicinal chemistry research.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have demonstrated that derivatives of 3-Bromo-1-(5-(chloromethyl)-2-nitrophenyl)propan-1-one can exhibit desirable charge transport characteristics, making them suitable for use in organic field-effect transistors (OFETs) and other electronic devices.

The synthesis of 3-Bromo-1-(5-(chloromethyl)-2-nitrophenyl)propan-1-one involves a series of well-established organic reactions. Typically, it is prepared through a Friedel-Crafts acylation reaction followed by bromination and substitution steps. The precise control of reaction conditions is crucial to ensure high yields and purity of the final product. Researchers have also explored alternative synthetic routes to optimize the production process, making it more efficient and cost-effective.

The physical properties of this compound are equally noteworthy. It has a melting point of approximately 95°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various environmental conditions has been extensively studied, revealing that it is relatively stable under normal storage conditions but can undergo degradation under harsh thermal or oxidative conditions.

In conclusion, 3-Bromo-1-(5-(chloromethyl)-2-nitrophenyl)propan-1-one, with its CAS number 1806636-66-7, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and physical properties make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new potential uses for this compound, its significance in the field of organic chemistry is expected to grow further.